1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine

• IUPAC Name: 1,3-benzodioxol-5-yl-(4-benzylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H20N2O3/c22-19(16-6-7-17-18(12-16)24-14-23-17)21-10-8-20(9-11-21)13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2
• InChI Key: FRUMFONMWVLIPE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine, also known as BDZP, is a chemical compound that belongs to the family of piperazines. It is a psychoactive drug that has been extensively studied for its potential use in scientific research.

Mechanism of Action

1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine acts as a partial agonist at the 5-HT2A receptor, which means that it can activate the receptor to a certain degree but not fully. It also acts as an antagonist at the 5-HT2C receptor, which is involved in appetite regulation. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine has been found to increase the release of serotonin and dopamine in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine has been found to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It has also been found to produce changes in mood, perception, and cognition, such as alterations in visual perception, time perception, and thought processes.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine has several advantages for use in lab experiments, including its high potency, selectivity for the 5-HT2A receptor, and ability to produce consistent effects. However, it also has limitations, such as its potential for abuse and addiction, as well as the need for careful dosing and monitoring to avoid adverse effects.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine, including the development of new compounds with improved selectivity and potency, the investigation of its effects on other serotonin receptors, and the exploration of its potential therapeutic applications in the treatment of mood disorders and other psychiatric conditions.
Conclusion:
In conclusion, 1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine is a psychoactive compound that has been extensively studied for its potential use in scientific research. It has a unique mechanism of action and produces a range of biochemical and physiological effects. While it has several advantages for use in lab experiments, it also has limitations that must be carefully considered. Further research is needed to fully understand the potential applications of 1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine in the field of neuroscience.

Synthesis Methods

1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine can be synthesized using various methods, including the reaction of 1,3-benzodioxole-5-carboxylic acid with benzylpiperazine in the presence of a coupling reagent. The resulting product is then purified using column chromatography. Another method involves the reaction of 1,3-benzodioxole-5-carboxylic acid chloride with benzylpiperazine in the presence of a base, followed by purification using recrystallization.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine has been used in scientific research to study its effects on the central nervous system. It has been found to have an affinity for serotonin receptors, specifically the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. 1-(1,3-benzodioxol-5-ylcarbonyl)-4-benzylpiperazine has also been used to study the effects of drugs on the serotonin system, such as selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs).